2-chloro-N-[2-chloro-5-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[2-chloro-5-(tetrazol-1-yl)phenyl]acetamide
• InChI: InChI=1S/C9H7Cl2N5O/c10-4-9(17)13-8-3-6(1-2-7(8)11)16-5-12-14-15-16/h1-3,5H,4H2,(H,13,17)
• InChI Key: IKNQBFJNQVMGPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=NN=N2)NC(=O)CCl)Cl
• Molecular Formula: C9H7Cl2N5O
• Molecular Weight: 272.09 g/mol
• CAS No.: 1153017-91-4

Description

2-chloro-N-[2-chloro-5-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C9H7Cl2N5O and its molecular weight is 272.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Studies have explored the synthesis of chemical derivatives structurally related to 2-chloro-N-[2-chloro-5-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide, aiming at evaluating their potential as therapeutic agents. For instance, derivatives of thiazole and imidazole compounds have been synthesized and investigated for their anticancer properties. Such research illustrates the compound's relevance in developing novel anticancer agents, with certain derivatives showing promising selectivity and apoptosis induction capabilities similar to standard treatments like cisplatin (Evren et al., 2019).

Crystal and Molecular Structures

The crystal and molecular structure analysis of related compounds has provided insights into the chemical behavior and potential applications of this compound. These studies help in understanding the compound's molecular interactions, stability, and reactivity, which are crucial for its application in drug design and synthesis (Chi et al., 2018).

Antimicrobial and Antibacterial Agents

The synthesis of various acetamide derivatives and their evaluation as antibacterial agents highlight the potential of this compound in contributing to the development of new antimicrobial therapies. These studies have led to the identification of compounds with significant activity against various bacterial strains, underlining the importance of chemical derivatives in addressing the challenge of antibiotic resistance (Ramalingam et al., 2019).

Environmental Impact and Herbicide Metabolism

Research on the environmental impact and metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes has provided insights into the safety, degradation, and environmental fate of related compounds. Such studies are essential for understanding the potential health risks and environmental impact of chemical derivatives used in agriculture (Coleman et al., 2000).

Mechanism of Action

Target of Action

The primary target of 2-chloro-N-[2-chloro-5-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide is MALT1 . MALT1 is a protease that plays a crucial role in the activation of immune responses.

Mode of Action

This compound binds directly to MALT1 and irreversibly suppresses its protease function . This inhibition disrupts the normal functioning of MALT1, leading to changes in the immune response.

Biochemical Analysis

Biochemical Properties

2-chloro-N-[2-chloro-5-(1H-1,2,3,4-tetrazol-1-yl)phenyl]acetamide plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit certain enzymes, such as cytochrome P450 lanosterol 14α-demethylase, which is involved in the biosynthesis of sterols . The interaction between this compound and this enzyme involves binding to the active site, leading to enzyme inhibition and subsequent disruption of sterol biosynthesis.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the expression of genes involved in inflammatory responses, thereby affecting the production of pro-inflammatory cytokines . Additionally, it has been reported to alter cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and metabolic flux.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound exerts its effects primarily through binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. The binding of this compound to specific enzymes, such as cytochrome P450 lanosterol 14α-demethylase, results in enzyme inhibition and disruption of normal biochemical pathways . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to altered cellular responses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods, leading to reduced efficacy . Long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell signaling and metabolic pathways.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exhibit therapeutic effects, such as anti-inflammatory and antimicrobial activities . At higher doses, this compound can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These threshold effects highlight the importance of careful dosage optimization in preclinical studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. This compound has been shown to inhibit cytochrome P450 enzymes, which play a crucial role in the metabolism of xenobiotics and endogenous compounds . The inhibition of these enzymes by this compound can lead to altered metabolic flux and changes in metabolite levels, affecting overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound has been shown to interact with membrane transporters, facilitating its uptake into cells . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments.

Subcellular Localization

The subcellular localization of this compound is an important factor that affects its activity and function. This compound has been observed to localize primarily in the cytoplasm and nucleus of cells . The presence of targeting signals and post-translational modifications may direct this compound to specific subcellular compartments, where it can exert its biochemical effects.